BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the pH of
Disodium Maleate Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium maleate

cat. No.: B1238016

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical principles governing the pH of
aqueous disodium maleate solutions. It includes theoretical calculations, experimental
protocols, and visual representations to facilitate a thorough understanding for researchers,
scientists, and professionals in drug development.

Core Concepts: Understanding the Alkaline Nature
of Disodium Maleate

Disodium maleate (CsHz2Naz04) is the sodium salt of maleic acid, a weak diprotic acid. When
dissolved in water, disodium maleate dissociates completely into two sodium ions (Na*) and a
maleate dianion (CsaH20427). The sodium ion is a spectator ion and does not react with water.
However, the maleate ion is the conjugate base of a weak acid (the hydrogen maleate ion,
HC4H2047) and will undergo hydrolysis, reacting with water to produce hydroxide ions (OH").
This production of hydroxide ions results in a solution with an alkaline pH.

The hydrolysis of the maleate ion is the key determinant of the solution's pH. The reaction
proceeds as follows:

C4H2042-(aq) + H20(l) & HC4H204(aqg) + OH~(aq)

Quantitative Data Summary
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The pH of a disodium maleate solution is dependent on its concentration and the dissociation
constants of its parent acid, maleic acid.

Parameter Value Reference
Molecular Formula CaHzNaz04 [1]
Molecular Weight 160.04 g/mol [1]

pKal of Maleic Acid ~1.9 [2]

pKa2 of Maleic Acid ~6.07 - 6.2 [2]

pH of 50 g/L Solution 7.0-9.0 at 25°C

Calculated pH of 0.1 M ) )
] Approximately 9.77 (See Calculation Below)
Solution

Theoretical pH Calculation

To calculate the theoretical pH of a disodium maleate solution, we must first determine the
base dissociation constant (Kb) for the maleate ion's hydrolysis reaction. This can be
calculated from the second acid dissociation constant (Ka2) of maleic acid and the ion-product
constant of water (Kw = 1.0 x 10714 at 25°C).

Step 1: Calculate Kbl for the maleate ion (CaH20427)

The relevant equilibrium is the hydrolysis of the maleate ion, which is the conjugate base of the
hydrogen maleate ion (HC4H2047). Therefore, we use Ka2 of maleic acid.

e Kbl =Kw/Ka2

e pKa2=6.2,soKa2=10"%2=1.58 x 107

e Kbl=(1.0x10"14)/(1.58 x 10-7) = 6.33 x 10-8

Step 2: Calculate the hydroxide ion concentration [OH™]

We can use the Kb expression for the hydrolysis of the maleate ion:
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e Kbl =[HC4H204"][OH"] / [CaH20427]

For a solution of disodium maleate with concentration C, we can assume that at equilibrium,
[HC4H2047] = [OH"] = X, and [C4aH2042"] = C - x. Since Kbl is small, we can approximate C - x
=C.

e Khl1=x2/C

e x=v (Kbl*C)

For a 0.1 M disodium maleate solution:

e Xx=v (6.33x1078*0.1) =V (6.33x 109 =7.96 x 105 M
e S0, [OH"]=7.96 x 10-5 M

Step 3: Calculate pOH and pH

e pOH = -log[OH"] = -log(7.96 x 107°) = 4.10

e pH=14-pOH=14-4.10=9.90

Note: A more precise pKa2 value of 5.96 x 10~7 from one source would yield a calculated pH of
approximately 9.61 for a 0.1 M solution, highlighting the sensitivity of the calculation to the
exact pKa values used.[3]

Experimental Protocol for pH Measurement

This protocol outlines the steps for the accurate determination of the pH of a disodium
maleate solution using a calibrated pH meter.

3.1. Materials and Equipment
¢ Disodium maleate (solid)
» Deionized or distilled water

e Analytical balance
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e Volumetric flasks

» Beakers

o Magnetic stirrer and stir bar

o Calibrated pH meter with a glass electrode

o Standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00)
e Wash bottle with deionized water

e Lint-free tissues

3.2. Procedure

e pH Meter Calibration:

o Calibrate the pH meter according to the manufacturer's instructions using at least two, and
preferably three, standard buffer solutions that bracket the expected pH of the disodium
maleate solution (e.g., pH 7.00 and 10.00).

o Rinse the electrode with deionized water and gently blot dry with a lint-free tissue between
each buffer measurement.

e Preparation of Disodium Maleate Solution (e.g., 0.1 M):

o Calculate the mass of disodium maleate required to prepare the desired volume and
concentration of the solution (e.g., for 100 mL of a 0.1 M solution, 1.6004 g of disodium
maleate is needed).

o Accurately weigh the calculated mass of disodium maleate using an analytical balance.
o Transfer the solid to a beaker containing a portion of the total volume of deionized water.
o Dissolve the solid completely using a magnetic stirrer.

o Carefully transfer the solution to a volumetric flask of the appropriate size.
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o Rinse the beaker with small portions of deionized water and add the rinsings to the
volumetric flask.

o Add deionized water to the volumetric flask until the meniscus reaches the calibration
mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.

e pH Measurement:

o Pour a sufficient amount of the prepared disodium maleate solution into a clean, dry
beaker.

o Immerse the calibrated pH electrode into the solution, ensuring the electrode bulb is fully
covered.

o Allow the pH reading to stabilize. A stable reading is one that does not change significantly
over a 30-60 second interval.

o Record the pH value to two decimal places.

o After measurement, rinse the electrode thoroughly with deionized water and store it
according to the manufacturer's instructions.

Visualizations
Signaling Pathways and Logical Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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